4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)-

• Molecular Formula: C19H24FN3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-[(2-amino-3-fluorophenyl)methyl]-1-benzylpiperidin-4-amine
• InChI: InChI=1S/C19H24FN3/c20-18-8-4-7-16(19(18)21)13-22-17-9-11-23(12-10-17)14-15-5-2-1-3-6-15/h1-8,17,22H,9-14,21H2
• InChI Key: ZGAIBTKZEZVMFL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCC2=C(C(=CC=C2)F)N)CC3=CC=CC=C3

Description

4-Piperidinamine,n-[(2-amino-3-fluorophenyl)methyl]-1-(phenylmethyl)- is a useful research compound. Its molecular formula is C19H24FN3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a refluxing suspension of lithium aluminum hydride (16.1 g, 424 mmol, 3.50 equiv.) in dioxane (800 mL) was added a solution of 2-amino-N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide (39.7 g, 121 mmol) in dioxane (250 mL) at such a rate that gas evolution was limited to a safe flow. Upon completion of the addition, the resulting suspension was heated at reflux for 4 h. The reaction was cooled to 0° C., and quenched by the cautious addition of 20% potassium hydroxide. Upon formation of a white, filterable precipitate, the solid was filtered through a course glass sintered funnel, and the eluent concentrated to give 36.3 g (96%) as a light yellow oil which was used without purification. Mass spec.: 314.29 (MH)+.